Cas no 1708251-07-3 (2,3,8-Trichloroquinoline)

2,3,8-Trichloroquinoline structure
2,3,8-Trichloroquinoline structure
Product Name:2,3,8-Trichloroquinoline
CAS No:1708251-07-3
MF:C9H4Cl3N
MW:232.493759155273
CID:5741943
PubChem ID:97618462
Update Time:2023-11-11

2,3,8-Trichloroquinoline Chemical and Physical Properties

Names and Identifiers

    • SB71188
    • 2,3,8-Trichloroquinoline
    • 1708251-07-3
    • 2,3,8-Trichloro-quinoline
    • Quinoline, 2,3,8-trichloro-
    • Inchi: 1S/C9H4Cl3N/c10-6-3-1-2-5-4-7(11)9(12)13-8(5)6/h1-4H
    • InChI Key: FAQSRXRZLHLJNN-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=CC(=C(N=C21)Cl)Cl

Computed Properties

  • Exact Mass: 230.940932g/mol
  • Monoisotopic Mass: 230.940932g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 12.9Ų

2,3,8-Trichloroquinoline Pricemore >>

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